Cas no 128852-06-2 (1-BENZOTHIOPHENE-7-SULFONYL CHLORIDE)

• Product Name: 1-BENZOTHIOPHENE-7-SULFONYL CHLORIDE
• CAS No: 128852-06-2
• MF: C₈H₅ClO₂S₂
• MW: 232.707098722458
• MDL: MFCD19201021
• CID: 4586320
• PubChem ID: 15158616
• Update Time: 2025-05-20

1-BENZOTHIOPHENE-7-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-7-sulfonyl chloride
• 1-BENZOTHIOPHENE-7-SULFONYL CHLORIDE

• MDL： MFCD19201021
• Inchi： 1S/C8H5ClO2S2/c9-13(10,11)7-3-1-2-6-4-5-12-8(6)7/h1-5H
• InChI Key： JOJNZADZIIGUJY-UHFFFAOYSA-N
• SMILES： C12=C(S(Cl)(=O)=O)C=CC=C1C=CS2

Computed Properties

• Exact Mass: 231.9419494g/mol
• Monoisotopic Mass: 231.9419494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-BENZOTHIOPHENE-7-SULFONYL CHLORIDE

1-Benzothiophene-7-sulfonyl chloride (CAS No. 128852-06-2): A Comprehensive Overview

1-Benzothiophene-7-sulfonyl chloride, also known as benzo[c]thiophene-7-sulfonyl chloride, is a versatile organic compound with the CAS registry number 128852-06-2. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. The parent structure, benzo[c]thiophene, is a heterocyclic aromatic compound with a sulfur atom in the ring, contributing to its unique electronic and chemical properties.

The synthesis of 1-benzothiophene-7-sulfonyl chloride typically involves the sulfonation of benzo[c]thiophene followed by chlorination. This process often employs sulfur trioxide (SO3) or other sulfonating agents under controlled conditions to introduce the sulfonyl group (-SO2Cl) at the 7-position of the benzo[c]thiophene ring. The resulting compound is a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of benzo[c]thiophene derivatives as bioactive molecules. For instance, research published in 2023 demonstrated that certain sulfonylated derivatives of benzo[c]thiophene exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 1-benzothiophene-7-sulfonyl chloride could serve as a starting material for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its role in drug discovery, benzo[c]thiophene sulfonyl chlorides are also explored in materials science. A 2023 study reported the use of such compounds as precursors for synthesizing advanced materials with tailored electronic properties. For example, incorporating sulfonamide groups derived from benzo[c]thiophene sulfonyl chlorides into polymer frameworks has led to materials with enhanced conductivity and stability under harsh conditions.

The chemical reactivity of 1-benzothiophene-7-sulfonyl chloride is primarily governed by the electrophilic nature of the sulfonyl chloride group. This makes it an excellent electrophile in nucleophilic substitution reactions, such as those involving amines, alcohols, or phenols. The reaction with amines, for instance, yields sulfonamides, which are widely used in pharmaceuticals due to their stability and bioavailability.

A notable application of this compound is in the synthesis of sulfonamide-based herbicides. A 2023 study published in the Journal of Agricultural Chemistry demonstrated that certain sulfonamides derived from benzo[c]thiophene sulfonyl chlorides exhibit high efficacy against broadleaf weeds while maintaining low toxicity to crops. This highlights the importance of benzo[c]thiophene sulfonyl chlorides in sustainable agriculture practices.

The environmental impact of using compounds like 1-benzothiophene-7-sulfonyl chloride has also been a topic of recent research. Studies have shown that while these compounds are generally stable under normal conditions, their degradation products can vary depending on environmental factors such as pH and microbial activity. Understanding these degradation pathways is crucial for minimizing ecological risks associated with their use.

In conclusion, 1-benzothiophene-7-sulfonyl chloride (CAS No. 128852-06-2) is a multifaceted compound with significant applications across various fields. Its role as an intermediate in organic synthesis, coupled with its bioactive potential and material science applications, underscores its importance in modern chemistry. As research continues to uncover new uses and optimize its synthesis and application processes, this compound will likely remain a key player in both academic and industrial settings.